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Compound of Interest

Compound Name:
Tetrahydro-2H-pyran-4-yl

methanesulfonate

Cat. No.: B134751 Get Quote

Essential Safety and Handling Guide for
Tetrahydro-2H-pyran-4-yl methanesulfonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and logistical plans for the handling of

Tetrahydro-2H-pyran-4-yl methanesulfonate (CAS No. 134419-59-3). Adherence to these

procedures is critical for ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
Tetrahydro-2H-pyran-4-yl methanesulfonate is classified with the following hazard

statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Due to these hazards, the use of appropriate Personal Protective Equipment (PPE) is

mandatory. The following table summarizes the recommended PPE for handling this

compound.

Operation Required Personal Protective Equipment

Weighing and Solution Preparation

Primary Eye Protection: Chemical splash

goggles meeting ANSI Z87.1 standards.

Secondary Eye and Face Protection: Face

shield worn over safety goggles. Gloves:

Double-gloving with nitrile or neoprene gloves.

Immediately change gloves if contaminated.

Body Protection: Fully buttoned, flame-resistant

laboratory coat. Respiratory Protection: All

handling of the solid compound should be

conducted in a certified chemical fume hood to

avoid inhalation of dust.

Chemical Reactions and Work-up

Primary Eye Protection: Chemical splash

goggles. Secondary Eye and Face Protection:

Face shield is required, especially when there is

a risk of splashing. Gloves: Double-gloving with

chemically resistant gloves (e.g., nitrile or

neoprene). Consult the glove manufacturer's

compatibility chart for the specific solvents being

used. Body Protection: Flame-resistant

laboratory coat. A chemical-resistant apron is

recommended for larger-scale operations.

Waste Disposal

Primary Eye Protection: Chemical splash

goggles. Gloves: Two pairs of chemically

resistant gloves. Body Protection: Laboratory

coat.

Operational Plan: Step-by-Step Handling and
Storage
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2.1. Preparation

Risk Assessment: Before commencing any work, conduct a thorough risk assessment for the

planned experiment.

Gather Materials: Ensure all necessary equipment, including the chemical, solvents,

glassware, and clearly labeled waste containers, are readily available.

PPE Inspection: Inspect all PPE for any signs of damage or contamination before use.

Fume Hood Verification: Confirm that the chemical fume hood is functioning correctly.

2.2. Handling

Controlled Dispensing: All manipulations of Tetrahydro-2H-pyran-4-yl methanesulfonate,

especially the solid form, must be performed within a certified chemical fume hood to

minimize the risk of inhalation.

Avoid Contact: Handle the chemical with care to prevent contact with skin, eyes, and

clothing.

Grounding: When transferring the solid, take precautionary measures against static

discharge.

2.3. Storage

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.

Inert Atmosphere: Store under an inert atmosphere at room temperature.[1]

Incompatibilities: Keep away from strong oxidizing agents.

Emergency Procedures: Spill and Exposure
3.1. Spill Response

In the event of a spill, follow the workflow outlined below.
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Workflow for Handling a Chemical Spill

Immediate Actions

Assessment

Cleanup Procedure

Final Steps

Alert Personnel in the Area

Evacuate the Immediate Area

Assess the Spill Size and Hazard

Don Appropriate PPE

Contain the Spill with Inert Material

Carefully Collect Spilled Material

Place in a Labeled Hazardous Waste Container

Decontaminate the Spill Area

Dispose of Waste According to Procedures

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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